![molecular formula C24H23ClFN3O4 B8409482 7-[4-(4-Chlorophenacyl)piperazino]-1-ethyl-4-oxo-6-fluoro-1,4-dihydroquinoline-3-carboxylic acid](/img/structure/B8409482.png)
7-[4-(4-Chlorophenacyl)piperazino]-1-ethyl-4-oxo-6-fluoro-1,4-dihydroquinoline-3-carboxylic acid
Cat. No. B8409482
M. Wt: 471.9 g/mol
InChI Key: IHUXNXVIPZKNNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06492373B2
Procedure details
1-Ethyl-6-fluoro-7-{4-[2-(4-chlorophenyl)-2-oxoethyl]-1-piperazinyl}-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid was prepared from norfloxacin (0.5 g, 1.56 mmole) and 2-bromo-4′-chloroaceto-phenone(0.43 g, 1.86 mmole) by a method similar to that described for Example 4 (67% yield). Mp: 207° C. (dec). 1H NMR (DMSO-d6) δ 1.41 (7, 3H, J=7.2), 2.73 and 3.29 (two m, 8H), 3.95 (s, 2H), 4.58 (q, 2H, J=7.2 7.19 (d, 1H, J=7.2), 7.59 and 8.02 (m, 4H), 7.92 (d, 1H, J=13.2), 8.95 (s, 1H), 15.41 (br s, 1H). Anal. Calcd. for C24H23ClFN3O4•0.25H2O: C, 60.51; H, 4.97; N, 8.82. Found: C, 60.49; H, 4.96; N, 8.82.
Name
Yield
67%
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH2:2][N:3]1[C:9]2[CH:10]=[C:11]([N:15]3[CH2:20][CH2:19][NH:18][CH2:17][CH2:16]3)[C:12]([F:14])=[CH:13][C:8]=2[C:6](=[O:7])[C:5]([C:21]([OH:23])=[O:22])=[CH:4]1.Br[CH2:25][C:26]([C:28]1[CH:33]=[CH:32][C:31]([Cl:34])=[CH:30][CH:29]=1)=[O:27]>>[CH2:2]([N:3]1[C:9]2[C:8](=[CH:13][C:12]([F:14])=[C:11]([N:15]3[CH2:20][CH2:19][N:18]([CH2:25][C:26]([C:28]4[CH:33]=[CH:32][C:31]([Cl:34])=[CH:30][CH:29]=4)=[O:27])[CH2:17][CH2:16]3)[CH:10]=2)[C:6](=[O:7])[C:5]([C:21]([OH:23])=[O:22])=[CH:4]1)[CH3:1]
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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CCN1C=C(C(=O)C2=C1C=C(C(=C2)F)N3CCNCC3)C(=O)O
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Name
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Quantity
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0.43 g
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Type
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reactant
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Smiles
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BrCC(=O)C1=CC=C(C=C1)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)N1C=C(C(C2=CC(=C(C=C12)N1CCN(CC1)CC(=O)C1=CC=C(C=C1)Cl)F)=O)C(=O)O
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 67% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
